molecular formula C11H13ClO3 B1420124 2-(3-Chlorophenoxy)-3-methylbutanoic acid CAS No. 1019372-32-7

2-(3-Chlorophenoxy)-3-methylbutanoic acid

Cat. No. B1420124
CAS RN: 1019372-32-7
M. Wt: 228.67 g/mol
InChI Key: ZXBVQYOLEDJCOA-UHFFFAOYSA-N
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Description

2-(3-Chlorophenoxy)-3-methylbutanoic acid is a chiral phenoxy acid . It has a molecular weight of 200.62 . The compound’s IUPAC Standard InChI is InChI=1S/C9H9ClO3/c1-6(9(11)12)13-8-4-2-3-7(10)5-8/h2-6H,1H3,(H,11,12) .


Molecular Structure Analysis

The molecular structure of 2-(3-Chlorophenoxy)-3-methylbutanoic acid consists of a propionic acid group attached to a 3-chlorophenoxy group . The compound’s linear formula is CH3CH(OC6H4Cl)CO2H .


Physical And Chemical Properties Analysis

The compound has a melting point of 113-115 °C . It is a solid at 20 °C .

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis Methods : Research has developed practical synthesis methods for related compounds, like (S)-2-(4-fluorophenyl)-3-methylbutanoic acid, which is a key building block for calcium antagonists like Mibefradil. These methods involve asymmetric hydrogenation and have achieved high yields and enantiomeric excess (ee) (Crameri et al., 1997).
  • Oxidation Studies : Studies on the oxidation of similar compounds, like 2-hydroxy-3-methylbutanoic acid, by chromium(VI) in perchloric acid, have shown specific reaction mechanisms and product formations, which might be relevant for understanding the behavior of 2-(3-Chlorophenoxy)-3-methylbutanoic acid (Signorella et al., 1992).

Applications in Biochemistry and Pharmacology

  • Mediated Reduction for Potential Ligands : Studies involving baker’s yeast-mediated reduction of 2-(4-chlorophenoxy)-3-oxoesters, which are structurally similar to the subject compound, have provided insights into the preparation of enantiomerically pure substances for potential pharmacological applications (Perrone et al., 2004).
  • Role in Wine Aroma : Research into wine and other alcoholic beverages has identified compounds like 2-hydroxy-2-methylbutanoic acid, which are structurally similar and contribute significantly to the sensory characteristics of these beverages (Gracia-Moreno et al., 2015).

Environmental Applications

  • Herbicide Analysis in Water : Techniques have been developed for analyzing chlorophenoxy acid herbicides in water, which include compounds similar to 2-(3-Chlorophenoxy)-3-methylbutanoic acid. These methods involve in situ esterification and liquid-liquid extraction combined with gas chromatography-mass spectrometry (Catalina et al., 2000).

Safety And Hazards

2-(3-Chlorophenoxy)-3-methylbutanoic acid is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is harmful if swallowed, causes skin irritation, and causes serious eye irritation .

properties

IUPAC Name

2-(3-chlorophenoxy)-3-methylbutanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H13ClO3/c1-7(2)10(11(13)14)15-9-5-3-4-8(12)6-9/h3-7,10H,1-2H3,(H,13,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXBVQYOLEDJCOA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(C(=O)O)OC1=CC(=CC=C1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H13ClO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID601269275
Record name 2-(3-Chlorophenoxy)-3-methylbutanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601269275
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

228.67 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3-Chlorophenoxy)-3-methylbutanoic acid

CAS RN

1019372-32-7
Record name 2-(3-Chlorophenoxy)-3-methylbutanoic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1019372-32-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-(3-Chlorophenoxy)-3-methylbutanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID601269275
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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